Cas no 1805057-26-4 (2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine
• CAS No: 1805057-26-4
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4869139
• Update Time: 2025-08-03

2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-4-2-3(7(10)11)5(9)6(8)12-4/h2,7H,1H3
• InChI Key： XHDUHUXVZSPZGA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=CC(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1805057-26-4)

2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1805057-26-4) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound features a unique combination of halogen substituents (chloro, fluoro, and difluoromethyl groups) and a methoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Its molecular formula, C₇H₅ClF₃NO, reflects its complex structure, making it a subject of interest for researchers exploring heterocyclic compounds and fluorinated building blocks.

The growing demand for fluorinated pyridines in modern chemistry is driven by their role in developing crop protection agents and bioactive molecules. With increasing global attention on sustainable agriculture and precision farming, compounds like 2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine are gaining traction due to their potential in formulating next-generation pesticides. Searches for "fluorinated agrochemical intermediates" and "pyridine-based synthesis" have surged, highlighting its relevance in addressing challenges like pest resistance and environmental impact reduction.

From a synthetic perspective, the chloro and fluoro substituents on the pyridine ring enable selective functionalization, a key feature for designing target-specific molecules. Researchers frequently inquire about "cross-coupling reactions of halogenated pyridines" or "difluoromethyl group reactivity," underscoring the compound's utility in palladium-catalyzed transformations and nucleophilic substitutions. The methoxy group further enhances its solubility, facilitating its use in solution-phase chemistry.

In pharmaceutical contexts, 2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine serves as a precursor for fluorinated drug candidates, particularly in CNS-targeted therapies and enzyme inhibitors. The difluoromethyl moiety is notable for mimicking hydrogen bond donors while improving metabolic stability—a hot topic in "fluorine in drug design" discussions. Its CAS No. 1805057-26-4 is often referenced in patents related to kinase inhibitors and antiviral compounds.

Environmental and regulatory considerations are critical for this compound. While not classified as hazardous, its halogenated structure warrants evaluation under green chemistry principles. Queries like "biodegradability of fluorinated pyridines" or "safe handling of halogenated intermediates" reflect industry concerns. Advanced techniques such as LC-MS and NMR are essential for characterizing its purity, a frequent requirement in "high-throughput screening" workflows.

The commercial availability of 2-Chloro-4-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1805057-26-4) through specialty chemical suppliers has expanded its accessibility for R&D applications. Its pricing and scalability are common search terms, alongside comparisons with analogous polyhalogenated pyridines. As the chemical industry shifts toward tailor-made intermediates, this compound exemplifies how structural diversity meets evolving research needs.

Future prospects for this molecule include exploration in material science, such as organic electronics, where fluorinated aromatics enhance device performance. With AI-driven searches for "pyridine derivatives in OLEDs" rising, interdisciplinary applications are anticipated. Continuous innovation in catalytic fluorination methods may further optimize its synthesis, aligning with trends toward atom-efficient processes.